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Compound of Interest

Compound Name: 7-Hydroxyisoflavone

Cat. No.: B191432

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for the
handling of 7-Hydroxyisoflavone, a naturally occurring isoflavone. Adherence to these
procedures is critical to ensure personal safety and maintain a secure laboratory environment.

Hazard ldentification and Classification

7-Hydroxyisoflavone is classified as harmful if swallowed. Below is a summary of its hazard
classification.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral)[1] Category 4 H302: Harmful if swallowed[1]

Precautionary Statements[1]

e Prevention: P264 - Wash hands and any exposed skin thoroughly after handling. P270 - Do
not eat, drink or smoke when using this product.

e Response: P301+P317 - IF SWALLOWED: Get medical help. P330 - Rinse mouth.

o Disposal: P501 - Dispose of contents/container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations.
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the final and most critical barrier

against chemical exposure. The following PPE is mandatory when handling 7-

Hydroxyisoflavone.

PPE Category

Specifications

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US)[1]. A face shield may be necessary for

splash protection[2].

Skin Protection

Wear fire/flame resistant and impervious
clothing[1]. A lab coat or chemical-resistant
apron should be worn. Handle with chemical-
resistant gloves (e.g., nitrile, neoprene)

inspected prior to use[1][3].

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator[1]. In
well-ventilated areas, a respirator may not be
required for small quantities, but a risk

assessment is advised.

Hand Protection

Powder-free gloves are recommended to avoid
contamination[2]. Double gloving is advised,
especially when working in a biological safety
cabinet[2]. Gloves should be changed regularly
(e.g., every 30-60 minutes) or immediately if

contaminated or damaged[2].

Footwear

Wear closed-toe, chemical-resistant shoes or

boots with non-slip soles[4].

First Aid Measures

In the event of exposure to 7-Hydroxyisoflavone, immediate and appropriate first aid is

crucial.
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Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention[1].

Immediately take off contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor[1].

Rinse with pure water for at least 15 minutes,
Eye Contact ] ]
holding the eyelids apart. Consult a doctor[1].

Ingestion Rinse mouth with water. Get medical help[1].

Operational and Disposal Plans

Handling and Storage:

+ Handle in a well-ventilated place. Ensure adequate ventilation and use local exhaust if dust
or aerosols will be generated[1][5].

» Avoid contact with skin and eyes and avoid the formation of dust and aerosols[1].

o Store the container tightly closed in a dry, cool, and well-ventilated place[1]. For long-term
storage, -20°C is recommended][6].

Accidental Release Measures:

Avoid dust formation and breathing vapors, mist, or gas[1].

Use personal protective equipment, including chemical-impermeable gloves[1].

Ensure adequate ventilation and remove all sources of ignition[1].

Collect the spilled material and place it in a suitable, closed container for disposal. Do not let
the chemical enter drains[1].
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Disposal:

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, regional, and national laws and regulations[1].

e You may be able to dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber system|[5].

Experimental Workflow for Handling 7-
Hydroxyisoflavone

The following diagram illustrates the standard workflow for safely handling 7-
Hydroxyisoflavone in a laboratory setting.
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Workflow for Safe Handling of 7-Hydroxyisoflavone
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Caption: Safe handling workflow for 7-Hydroxyisoflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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